Cas no 14764-60-4 (1-Propanol,2-methyl-, potassium salt (1:1))

• Product Name: 1-Propanol,2-methyl-, potassium salt (1:1)
• CAS No: 14764-60-4
• MF: C₄H₉KO
• MW: 112.211962461472
• CID: 236520
• PubChem ID: 23673033
• Update Time: 2025-04-19

1-Propanol,2-methyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-methyl-, potassium salt (1:1)
• potassium,2-methylpropan-1-olate
• POTASSIUM ISOBUTOXIDE 1.0M IN 2-METHYL&
• Potassium isobutoxide solution
• Potassium isobutoxide solution
• POTASSIUM ISOBUTOXIDE 1.0M IN 2-METHYL&
• SCHEMBL310501
• 14764-60-4
• potassium isobutylate
• DTXSID20890748
• CBMSDILKECEMOT-UHFFFAOYSA-N
• i-BuOK
• 1-Propanol, 2-methyl-, potassium salt (1:1)
• 1-Propanol, 2-methyl-, potassium salt
• potassium;2-methylpropan-1-olate

• Inchi： 1S/C4H9O.K/c1-4(2)3-5;/h4H,3H2,1-2H3;/q-1;+1
• InChI Key： CBMSDILKECEMOT-UHFFFAOYSA-N
• SMILES： [K+].[O-]CC(C)C

Computed Properties

• Exact Mass: 112.02907
• Monoisotopic Mass: 422.170053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 21.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Not available
• Density: 0.845 g/mL at 25 °C
• Melting Point: >300 °C(lit.)
• Boiling Point: 108 °C
• Flash Point: 90 °F
• PSA: 23.06
• Solubility: Not available

1-Propanol,2-methyl-, potassium salt (1:1) Security Information

• Hazardous Material transportation number：UN 1212 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-20/21/22-36/37/38-34-14-11
• Safety Instruction： 16-26-28-36/37/39-45-43-8
• Hazardous Material Identification：
• Risk Phrases：R10-20/21/22-36/37/38-34-14-11
• Safety Term：S16-26-28-36/37/39-45-43-8